Piperazine, 1-(3,4-dihydroxybenzoyl)-4-methyl-

• CAS No.: 98116-91-7
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: (3,4-dihydroxyphenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H16N2O3/c1-13-4-6-14(7-5-13)12(17)9-2-3-10(15)11(16)8-9/h2-3,8,15-16H,4-7H2,1H3
• InChI Key: QNEQCFRCOKTYIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=C(C=C2)O)O

Description

Piperazine, 1-(3,4-dihydroxybenzoyl)-4-methyl- is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4-(3,4-diacetoxybenzoyl)piperazine (295 mg) n methanol (3 ml) was added a saturated potassium carbonate solution is methanol (6 ml) and the mixture was stirred at room temperature for 30 minutes. The mixture was poured into ice water and adjusted to pH 9 with 1N hydrochloric acid. The mixture was extracted several times with a mixture of chloroform and methanol (20:1 V/V) and the organic layer was washed with brine, dried over magnesium sulfate and evaporated in vacuo. The residue was crystallized by addition of ethyl acetate to give 1-methyl-4-(3,4-dihydroxybenzoyl)piperazine (71 mg) as white crystal.